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CAS No.: 32204-61-8

Cat. No.: B15929054

Get Quote

Core Introduction
The tripeptide L-Alanyl-L-glycyl-L-valine (Ala-Gly-Val) is an oligopeptide composed of the

amino acids alanine, glycine, and valine.[1] As a fundamental building block of proteins and

larger peptides, its "discovery" is not tied to a specific event but rather is an integral part of the

foundational understanding of protein chemistry. This technical guide provides a

comprehensive overview of its physicochemical properties, a detailed protocol for its chemical

synthesis, and a discussion of its relevance in research and potential applications.

While the isolated Ala-Gly-Val tripeptide does not have a widely documented, specific

biological signaling pathway, its constituent amino acids are fundamental to numerous

physiological processes.[2] It is more commonly studied as a structural component of larger,

biologically active peptides.[3] This guide is intended for researchers, scientists, and

professionals in drug development who require a technical understanding of this simple yet

significant tripeptide.
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The following table summarizes the key physicochemical properties of L-Alanyl-L-glycyl-L-

valine.

Property Value

Molecular Formula C10H19N3O4

Molecular Weight 245.28 g/mol

IUPAC Name

(2S)-2-[[2-[[(2S)-2-

aminopropanoyl]amino]acetyl]amino]-3-

methylbutanoic acid

CAS Number 32204-61-8

Canonical SMILES C--INVALID-LINK--C)C(=O)O">C@@HN

InChI Key SMCGQGDVTPFXKB-XPUUQOCRSA-N

XLogP3 -3.5

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor Count 5

Rotatable Bond Count 7

Exact Mass 245.13755610 Da

Monoisotopic Mass 245.13755610 Da

Topological Polar Surface Area 134 Å²

Heavy Atom Count 17

Formal Charge 0

Complexity 304

Data sourced from PubChem CID 49864477.[1]
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The following is a detailed protocol for the synthesis of Ala-Gly-Val using

Fluorenylmethyloxycarbonyl (Fmoc) based Solid-Phase Peptide Synthesis (SPPS). This

method allows for the stepwise addition of amino acids to a growing peptide chain that is

covalently attached to an insoluble resin support.

Materials and Reagents
Fmoc-Val-Wang resin

Fmoc-Gly-OH

Fmoc-Ala-OH

Coupling Reagent: N,N,N',N'-Tetramethyl-O-(1H-benzotriazol-1-yl)uronium

hexafluorophosphate (HBTU)

Base: N,N-Diisopropylethylamine (DIPEA)

Deprotection Reagent: 20% (v/v) piperidine in N,N-Dimethylformamide (DMF)

Solvents: DMF, Dichloromethane (DCM), Diethyl ether

Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water

Synthesis Workflow
Resin Swelling: The Fmoc-Val-Wang resin is swelled in DMF for 30 minutes in a reaction

vessel.

Fmoc Deprotection: The Fmoc protecting group on the valine residue is removed by treating

the resin with 20% piperidine in DMF for 20 minutes. The resin is then washed thoroughly

with DMF.

Glycine Coupling:

In a separate vial, Fmoc-Gly-OH is pre-activated by dissolving it with HBTU and DIPEA in

DMF.
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The activated glycine solution is added to the reaction vessel containing the deprotected

resin.

The coupling reaction is allowed to proceed for 2 hours with agitation.

The resin is then washed with DMF to remove excess reagents.

Fmoc Deprotection: The Fmoc group on the newly added glycine is removed using 20%

piperidine in DMF, followed by extensive washing with DMF.

Alanine Coupling:

Fmoc-Ala-OH is pre-activated with HBTU and DIPEA in DMF.

The activated alanine solution is added to the resin.

The coupling reaction proceeds for 2 hours with agitation.

The resin is washed with DMF.

Final Fmoc Deprotection: The Fmoc group on the N-terminal alanine is removed with 20%

piperidine in DMF and the resin is washed with DMF, followed by DCM, and then dried.

Cleavage and Deprotection: The peptide is cleaved from the resin and the side-chain

protecting groups are removed by treating the resin with the cleavage cocktail for 2-3 hours.

Peptide Precipitation and Purification: The crude peptide is precipitated in cold diethyl ether,

centrifuged, and the ether is decanted. The crude product is then purified using reverse-

phase high-performance liquid chromatography (RP-HPLC).

Start: Fmoc-Val-Wang Resin Fmoc Deprotection
(20% Piperidine/DMF)

1 Couple Fmoc-Gly-OH
(HBTU/DIPEA)

2 Fmoc Deprotection
(20% Piperidine/DMF)

3 Couple Fmoc-Ala-OH
(HBTU/DIPEA)

4 Final Fmoc Deprotection5 Cleavage from Resin
(TFA/TIS/H2O)

6 Purified Ala-Gly-Val7

Click to download full resolution via product page

Solid-Phase Peptide Synthesis (SPPS) workflow for Ala-Gly-Val.
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As a discrete tripeptide, Ala-Gly-Val is primarily of interest in nutritional science and as a

building block in synthetic peptide chemistry.[2] It can be used for the efficient delivery of its

constituent amino acids.

More significantly, the Ala-Gly-Val sequence is found within larger, biologically active peptides.

For instance, elastin, a key protein in the extracellular matrix, contains repeating peptide

sequences, and peptides derived from elastin have been shown to exhibit biological activities

such as chemotaxis.[3][4] The study of such small peptide fragments helps in understanding

the structure-activity relationships of larger proteins.

In the context of drug development, short peptides are explored for their potential as

therapeutic agents and as components of drug delivery systems. The physicochemical

properties of peptides like Ala-Gly-Val can be fine-tuned by chemical modifications to enhance

their stability, bioavailability, and targeting capabilities.

Peptide Core (e.g., Ala-Gly-Val)

Chemical Modifications

Ala-Gly-Val

Improved Stability Enhanced Bioavailability Targeting Moieties

Peptide-Drug Conjugate

Therapeutic Application

Click to download full resolution via product page

Conceptual diagram of peptide-based drug development.
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Conclusion
L-Alanyl-L-glycyl-L-valine, while a simple tripeptide, serves as a valuable entity in the fields of

peptide chemistry, nutritional science, and drug development. Its well-defined physicochemical

properties and the established protocols for its synthesis make it an accessible tool for

researchers. While it may not possess a specific signaling function on its own, its presence in

larger bioactive peptides underscores the importance of understanding such fundamental

peptide structures. Future research may further elucidate the subtle roles of small peptides in

biological systems and expand their applications in therapeutic and biotechnological contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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